Cas no 871547-64-7 (4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 871547-64-7
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD07352167
• CID: 1024969
• PubChem ID: 7131217
• Update Time: 2025-05-20

4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid
• 4-(2-Methyl-1,3-thiazol-4-yl)-1H-pyrrole-2-carboxylic acid
• Z108578606
• WJB54764
• HMS1767G09
• 871547-64-7
• BDBM50295886
• SCHEMBL13354025
• MFCD07352167
• EN300-14907
• CS-0213110
• BS-13917
• AMY17636
• AB00742973-01
• 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylicacid
• AKOS000136369
• CHEMBL554576
• DTXSID30427903
• E73763
• SB62487
• DB-411421
• 4-(2-Methyl-4-thiazolyl)-1H-pyrrole-2-carboxylic acid

• MDL： MFCD07352167
• Inchi： 1S/C9H8N2O2S/c1-5-11-8(4-14-5)6-2-7(9(12)13)10-3-6/h2-4,10H,1H3,(H,12,13)
• InChI Key： OHPWUXLRWDOXFY-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1=CNC(C(=O)O)=C1

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid

Recent Advances in the Study of 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid (CAS: 871547-64-7)

4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid (CAS: 871547-64-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique structural motif combining a thiazole and a pyrrole ring, which is often associated with diverse biological activities. Recent studies have explored its role as a building block for novel pharmacophores, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, leading to the identification of a lead candidate with nanomolar potency.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's potential in addressing antimicrobial resistance. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid displayed broad-spectrum activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as confirmed through molecular docking studies and in vitro assays.

Another emerging area of interest is the compound's utility in chemical biology. Researchers have employed 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid as a versatile scaffold for the development of fluorescent probes. A recent publication in ACS Chemical Biology detailed the synthesis of a probe capable of selectively labeling cysteine residues in proteins, enabling real-time monitoring of enzymatic activity in live cells. This innovation opens new avenues for studying protein dynamics and drug-target interactions.

Despite these promising developments, challenges remain in the optimization of 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid derivatives for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects require further investigation. Ongoing research aims to address these limitations through advanced computational modeling and high-throughput screening techniques. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 4-(2-Methylthiazol-4-yl)-1H-pyrrole-2-carboxylic acid (CAS: 871547-64-7) represents a promising scaffold for drug discovery, with demonstrated potential in kinase inhibition, antimicrobial therapy, and chemical biology. Continued exploration of its structural and functional properties is likely to yield novel therapeutic agents and research tools in the coming years.